N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine

• IUPAC Name: N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine
• InChI: InChI=1S/C13H18BrNO/c1-10-3-2-4-11(13(10)14)9-15-12-5-7-16-8-6-12/h2-4,12,15H,5-9H2,1H3
• InChI Key: VBOAUNVLVOCUHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CNC2CCOCC2)Br
• Molecular Formula: C13H18BrNO
• Molecular Weight: 284.19 g/mol

Description

N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine, also known as Br-MPA, is a chemical compound that belongs to the family of phenylalkylamines. It is a psychoactive substance that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine has been used in scientific research to study its effects on the central nervous system, particularly its interaction with serotonin receptors. It has been shown to have agonist activity at the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, cognition, and perception. N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine has also been studied for its potential therapeutic applications, including the treatment of depression, anxiety, and addiction.

Mechanism of Action

N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine acts as a partial agonist at the 5-HT2A and 5-HT2C receptors, which are G protein-coupled receptors that are widely distributed throughout the brain. Activation of these receptors leads to the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in the regulation of mood, cognition, and perception. N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine also has affinity for other receptors such as the sigma-1 receptor, which is involved in the modulation of ion channels and intracellular signaling pathways.
Biochemical and Physiological Effects:
N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine has been shown to produce a range of biochemical and physiological effects, including changes in serotonin and dopamine levels, alterations in brain activity and connectivity, and modulation of gene expression. It has been suggested that these effects may underlie its potential therapeutic applications, particularly in the treatment of depression and anxiety.

Advantages and Limitations for Lab Experiments

N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine has several advantages for use in lab experiments, including its high potency and selectivity for serotonin receptors, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, there are also limitations to its use, including the need for specialized equipment and expertise to handle and administer the compound, and the potential for variability in its effects across different experimental conditions.

Future Directions

There are several areas of future research that could be pursued in relation to N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine. These include further studies of its mechanism of action and interactions with other neurotransmitter systems, investigation of its potential therapeutic applications in the treatment of addiction and other psychiatric disorders, and development of new analogs and derivatives with improved pharmacological properties. Additionally, there is a need for more research on the safety and toxicity of N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine, particularly in relation to long-term use and potential side effects.

Synthesis Methods

N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine can be synthesized using a variety of methods, including reductive amination, Grignard reaction, and reductive coupling. One of the most common methods for synthesizing N-[(2-bromo-3-methylphenyl)methyl]oxan-4-amine involves the reaction of 2-bromo-3-methylbenzaldehyde with 4-aminooxane in the presence of a reducing agent such as sodium borohydride. The resulting product is purified using column chromatography and characterized using spectroscopic techniques such as NMR and IR.